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Compound of Interest

Compound Name: 2-Butoxybenzaldehyde
CAS No.: 7091-13-6
Cat. No.: B1266755
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2-
Butoxybenzaldehyde (CAS No. 7091-13-6). Due to the limited availability of complete,
experimentally verified spectra in public databases, this document presents a combination of
available data, predicted spectroscopic values based on analogous compounds, and detailed
experimental protocols for acquiring such data. This guide is intended to serve as a valuable
resource for the characterization and analysis of this compound in research and development
settings.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules.
Below are the predicted *H and 3C NMR spectral data for 2-Butoxybenzaldehyde, based on
established chemical shift principles and data from similar aromatic aldehydes.

Predicted *H NMR Data
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The predicted *H NMR spectrum of 2-Butoxybenzaldehyde would be recorded in a deuterated
solvent such as chloroform-d (CDCIs) or dimethyl sulfoxide-de (DMSO-ds) on a spectrometer
operating at a frequency of 400 MHz or higher. The chemical shifts (d) are reported in parts per
million (ppm) relative to tetramethylsilane (TMS).

Table 1: Predicted *H NMR Data for 2-Butoxybenzaldehyde

Chemical Shift (5,

Multiplicity Integration Assignment

ppm)

Aldehyde proton (-
~10.5 s 1H yeep (

CHO)

Aromatic proton (ortho
~7.8 dd 1H

to -CHO)

Aromatic proton (para
~75 t 1H g u

to -CHO)

Aromatic proton (meta
~7.0 t 1H

to -CHO)

Aromatic proton (ortho
~6.9 d 1H

to -O-Bu)
~4.1 t 2H -O-CH2-CH2-CH2-CHs
~1.8 sextet 2H -O-CH2-CH2-CH2-CHs
~15 sextet 2H -O-CH2-CHz2-CH2-CHs
~0.9 t 3H -O-CH2-CH2-CH2-CHs

Note: Chemical shifts and coupling constants are estimations and may vary based on solvent
and experimental conditions.

Predicted **C NMR Data

The predicted 3C NMR spectrum would typically be acquired with proton decoupling.

Table 2: Predicted 3C NMR Data for 2-Butoxybenzaldehyde
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Chemical Shift (6, ppm) Assignment

~191 Carbonyl carbon (C=0)
~161 Aromatic carbon (-C-O-)
~136 Aromatic carbon (-C-CHO)
~134 Aromatic carbon

~128 Aromatic carbon

~121 Aromatic carbon

~113 Aromatic carbon

~68 -O-CH2-CH2-CH2-CHs
~31 -O-CH2-CH2-CH2-CHs
~19 -O-CH2-CH2-CH2-CHs
~14 -O-CH2-CH2-CH2-CHs

Note: These are predicted values and should be confirmed by experimental data.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. For 2-
Butoxybenzaldehyde, a liquid, the spectrum can be obtained as a thin film between salt plates
(e.g., NaCl or KBr) or using an Attenuated Total Reflectance (ATR) accessory.

Table 3: Predicted IR Absorption Bands for 2-Butoxybenzaldehyde
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Wavenumber (cm~?) Intensity Assignment

~3070-3010 Medium Aromatic C-H stretch

Aliphatic C-H stretch (butoxy

~2960-2850 Strong
group)
] Aldehyde C-H stretch (Fermi
~2820, ~2720 Medium
resonance doublet)
C=0 stretch (aromatic
~1690 Strong
aldehyde)
~1600, ~1480 Medium Aromatic C=C ring stretch
Aryl-O-Alkyl ether C-O stretch
~1250 Strong i
(asymmetric)
) Aryl-O-Alkyl ether C-O stretch
~1040 Medium ]
(symmetric)
C-H out-of-plane bend (ortho-
~750 Strong

disubstituted)

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a compound. For 2-Butoxybenzaldehyde, Electron lonization (El) would be a common
method. PubChem lists a GC-MS record for 2-Butoxybenzaldehyde, indicating its amenability
to this technique[1].

Table 4: Predicted Mass Spectrometry Fragmentation for 2-Butoxybenzaldehyde

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1266755/docs?utm_src=pdf-body#spectroscopic-profile-of-2-butoxybenzaldehyde-a-technical-guide
https://www.benchchem.com/product/b1266755/docs?utm_src=pdf-body#spectroscopic-profile-of-2-butoxybenzaldehyde-a-technical-guide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Butoxybenzaldehyde
https://www.benchchem.com/product/b1266755/docs?utm_src=pdf-body#spectroscopic-profile-of-2-butoxybenzaldehyde-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266755?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

miz Predicted Fragment lon Comments

178 [M]+ Molecular ion

149 [M - CHOJ* Loss of the formyl radical

121 [M - C4HoO]* Loss of the butoxy radical
McLafferty rearrangement

122 [M - CaHs]* (loss of butene) from the ether
linkage

93 [CeHsO]* Phenyl oxonium ion

57 [CaHo]* Butyl cation

Experimental Protocols
NMR Spectroscopy

o Sample Preparation: Dissolve approximately 10-20 mg of 2-Butoxybenzaldehyde in about

0.6-0.7 mL of a deuterated solvent (e.g., CDCI3) in an NMR tube. Add a small amount of

tetramethylsilane (TMS) as an internal standard (0O ppm).

e 1H NMR Acquisition: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

Typical parameters include a 30-45 degree pulse angle, an acquisition time of 2-4 seconds,

and a relaxation delay of 1-5 seconds.

e 13C NMR Acquisition: Acquire the spectrum on the same instrument. Use proton decoupling

to simplify the spectrum. A larger number of scans will be required compared to *H NMR to

achieve a good signal-to-noise ratio.

IR Spectroscopy (ATR Method)

e Background Spectrum: Record a background spectrum of the clean, empty ATR crystal.

o Sample Application: Place a small drop of liquid 2-Butoxybenzaldehyde directly onto the

ATR crystal, ensuring complete coverage.
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e Spectrum Acquisition: Acquire the sample spectrum. Typically, 16 to 32 scans are co-added
at a resolution of 4 cm™1,

o Cleaning: Clean the ATR crystal thoroughly with a suitable solvent (e.g., isopropanol) and a
soft tissue after the measurement[2][3].

Gas Chromatography-Mass Spectrometry (GC-MS)

o Sample Preparation: Prepare a dilute solution of 2-Butoxybenzaldehyde (e.g., 1 mg/mL) in
a volatile organic solvent such as dichloromethane or ethyl acetate.

e GC Conditions:
o Injector: Split/splitless injector, typically operated at 250 °C.

o Column: A non-polar or medium-polarity capillary column (e.g., 5% phenyl-
methylpolysiloxane) is suitable for separating aromatic compounds.

o Oven Program: A temperature program starting at a low temperature (e.g., 50 °C) and
ramping up to a higher temperature (e.g., 280 °C) is used to ensure good separation and
elution of the compound.

o Carrier Gas: Helium is typically used as the carrier gas.
e MS Conditions:

o lonization: Electron lonization (EIl) at 70 eV.

o Mass Analyzer: Quadrupole or ion trap.

o Scan Range: A mass range of m/z 40-400 is appropriate to detect the molecular ion and

key fragments.

Workflow Visualization

The following diagram illustrates the general workflow for the spectroscopic analysis of a liquid
organic compound like 2-Butoxybenzaldehyde.
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Caption: Workflow for the spectroscopic analysis of 2-Butoxybenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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